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Compound of Interest

Compound Name: 1-Hydroxy-2,1-benzoxaborolane

Cat. No.: B1205723 Get Quote

Essential Safety and Handling Guide for 1-
Hydroxy-2,1-benzoxaborolane
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Hydroxy-2,1-benzoxaborolane
(CAS No: 5735-41-1). Adherence to these procedural guidelines is essential for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification
1-Hydroxy-2,1-benzoxaborolane is classified with the following hazards.[1][2][3]

Hazard Statement Code Description

Skin Irritation (Category 2) H315 Causes skin irritation.[1][2][3]

Serious Eye Irritation

(Category 2A)
H319

Causes serious eye irritation.

[1][2][3]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335
May cause respiratory

irritation.[1][2][3]

Signal Word: Warning

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1205723?utm_src=pdf-interest
https://www.benchchem.com/product/b1205723?utm_src=pdf-body
https://www.benchchem.com/product/b1205723?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-hydroxy-2-1-benzoxaborolane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/403788
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.chemicalbook.com/msds/1-hydroxy-2-1-benzoxaborolane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/403788
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.chemicalbook.com/msds/1-hydroxy-2-1-benzoxaborolane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/403788
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.chemicalbook.com/msds/1-hydroxy-2-1-benzoxaborolane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/403788
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to ensure safety when handling 1-Hydroxy-2,1-
benzoxaborolane. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications & Rationale

Eyes/Face
Safety glasses with side-

shields or Goggles

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU) to protect

against splashes and airborne

particles.[1]

Skin Chemical-resistant gloves

Gloves must be inspected for

integrity before each use and

satisfy the specifications of

Regulation (EU) 2016/425 and

the standard EN 374.[1] Use

proper glove removal

technique to avoid skin

contact.[1]

Protective clothing

A lab coat, chemical-resistant

apron, or coveralls should be

worn to prevent skin contact.

The type of body protection

should be selected based on

the concentration and amount

of the dangerous substance at

the specific workplace.[1]

Respiratory Dust mask or respirator

Respiratory protection is not

typically required for small

quantities in well-ventilated

areas.[1] If dusts are

generated, a NIOSH-approved

N95 (US) or EN 143 type P1

(EU) particulate respirator is

recommended.[1]
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A strict operational plan is necessary to minimize exposure and ensure safe handling from

receipt to disposal.

Step-by-Step Handling Protocol:

Engineering Controls: Always handle 1-Hydroxy-2,1-benzoxaborolane in a well-ventilated

area. For procedures that may generate dust, use a certified chemical fume hood. Ensure

that eyewash stations and safety showers are readily accessible.

Pre-Handling Inspection: Before use, inspect the container for any damage or leaks. Ensure

all necessary PPE is available and in good condition.

Handling: Avoid the formation of dust and aerosols.[1] Avoid breathing vapors, mist, or gas.

[1] Prevent contact with skin and eyes. When transferring the solid, use a spatula or other

appropriate tool. For solution preparation, add the solid slowly to the solvent to avoid

splashing.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed

when not in use and store it locked up.[1]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Clean the work area and decontaminate any equipment used. Dispose of

contaminated gloves and other disposable PPE as hazardous waste.[1]

Disposal Plan:

All waste containing 1-Hydroxy-2,1-benzoxaborolane must be treated as hazardous waste

and disposed of according to institutional and local regulations.[4][5]

Segregation: Collect all solid waste (e.g., contaminated gloves, weighing paper, pipette tips)

in a designated, labeled hazardous waste container.[4] Collect all liquid waste in a separate,

labeled hazardous waste container. Do not mix with other incompatible waste streams.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"1-Hydroxy-2,1-benzoxaborolane," and the associated hazard symbols (e.g., irritant).[4]
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Disposal: Transfer the sealed and labeled waste containers to your institution's

environmental health and safety department for disposal at a licensed hazardous waste

facility. Do not dispose of this chemical down the drain.[1]

Spill Management and First Aid
Spill Response:

In the event of a spill, immediate and appropriate action is required.

Evacuate: Alert personnel and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

formation.[1] Place the material into a suitable, closed, and labeled container for disposal.[1]

Decontaminate: Clean the spill area thoroughly. All cleaning materials must also be disposed

of as hazardous waste.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1]

In all cases of exposure, seek medical attention.
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PPE Selection for Handling 1-Hydroxy-2,1-benzoxaborolane

Task Assessment

PPE Requirements

Action

Start: Assess Handling Task

What is the scale and nature of the task?

Small Scale / Solutions
(e.g., weighing, preparing solutions)

Small Scale / Low Dust Risk

Large Scale / Dust Potential
(e.g., bulk transfer, sonication)

Large Scale / High Dust Risk

Standard PPE:
- Safety Glasses with Side-Shields

- Nitrile Gloves
- Lab Coat

Enhanced PPE:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

- N95/P1 Dust Mask

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Hydroxy-2,1-benzoxaborolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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